Cas no 2138183-40-9 (1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one)

• Product Name: 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one
• CAS No: 2138183-40-9
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• MDL: MFCD32760780
• CID: 5610211
• PubChem ID: 165842947
• Update Time: 2025-06-11

1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(difluoromethyl)pyrrolidin-3-one
• 2138183-40-9
• EN300-843622
• 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one

• MDL： MFCD32760780
• Inchi： 1S/C12H13F2NO/c13-12(14)11-6-10(16)8-15(11)7-9-4-2-1-3-5-9/h1-5,11-12H,6-8H2
• InChI Key： NWUBZLHEXOEPRA-UHFFFAOYSA-N
• SMILES： FC(C1CC(CN1CC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 225.09652036g/mol
• Monoisotopic Mass: 225.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one

Introduction to 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one (CAS No. 2138183-40-9)

1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one, identified by the chemical formula CAS No. 2138183-40-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrrolidinone core, which is a structural motif commonly encountered in biologically active molecules. The presence of a benzyl group at the 1-position and a difluoromethyl substituent at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The pyrrolidin-3-one ring system is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. Its rigid cyclic structure can facilitate optimal binding interactions with biological targets, while the presence of polar functional groups enhances solubility and bioavailability. In particular, the difluoromethyl group is a well-documented pharmacophore that can modulate metabolic stability, lipophilicity, and binding affinity, making it a preferred modification in modern drug design.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one, allowing researchers to explore its potential in various therapeutic areas. The compound’s unique structural features make it an attractive candidate for further investigation in the development of novel small-molecule inhibitors, particularly in the context of enzyme inhibition and receptor modulation.

One of the most compelling aspects of 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one is its potential as a precursor for more complex pharmacological entities. By leveraging its reactive sites—such as the carbonyl group at the 3-position or the benzylic position—the compound can be further functionalized to generate libraries of analogs with tailored biological activities. This flexibility has been exploited in high-throughput screening campaigns aimed at identifying lead compounds for diseases such as cancer, inflammation, and neurodegeneration.

The incorporation of fluorine atoms into biological molecules is a well-established strategy to enhance drug properties. The difluoromethyl group, in particular, has been shown to improve metabolic resistance, increase binding affinity to protein targets, and enhance oral bioavailability. These attributes have made fluorinated compounds increasingly prevalent in clinical candidates over the past decade. As such, 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one represents an important building block for medicinal chemists seeking to develop next-generation therapeutics.

In academic research, this compound has been explored as part of broader efforts to understand structure-activity relationships (SAR) within the pyrrolidinone class. Studies have demonstrated that subtle modifications around the core scaffold can significantly impact biological potency and selectivity. For instance, variations in electronic distribution induced by substituents like the benzyl group or electron-withdrawing groups such as fluorine atoms can fine-tune interactions with macromolecular targets.

The synthesis of 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one typically involves multi-step organic transformations, often starting from commercially available precursors such as pyrrolidine derivatives. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and fluorination methodologies, have been employed to construct the target molecule with high precision. These synthetic strategies not only highlight the compound’s synthetic accessibility but also showcase cutting-edge approaches in organic chemistry that are relevant to industrial-scale drug production.

From a computational chemistry perspective, virtual screening methods have been applied to evaluate the binding potential of 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one to various biological targets. Molecular docking studies suggest that this compound may interact with enzymes involved in metabolic pathways or signal transduction cascades relevant to human disease. Such computational predictions provide valuable insights for experimental design and help prioritize compounds for further validation.

The pharmacological profile of 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one remains an active area of investigation. Preliminary experiments have indicated potential activity against certain enzymes or receptors, though comprehensive characterization is still underway. Researchers are particularly interested in exploring its interactions with proteases implicated in cancer progression or inflammatory responses. The compound’s ability to modulate these pathways could open new avenues for therapeutic intervention.

The safety and physicochemical properties of 1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one are also being evaluated as part of its development pipeline. Parameters such as solubility, stability under storage conditions, and potential toxicity are critical considerations before moving into clinical trials. Collaborative efforts between synthetic chemists and pharmaceutical scientists ensure that these factors are systematically assessed before advancing promising candidates into more rigorous testing phases.

In conclusion,1-Benzyl-5-(difluoromethyl)pyrrolidin-3-one (CAS No. 2138183-40-9) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of structural features—such as the pyrrolidinone core,benzyl, and difluoromethyl substituents—makes it a versatile scaffold for developing novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound,it is poised to play an increasingly important role in future drug development efforts within academia and industry alike.